![molecular formula C7H8BrNO2 B2354160 Methyl 4-bromo-5-methyl-1H-pyrrole-2-carboxylate CAS No. 203207-18-5](/img/structure/B2354160.png)
Methyl 4-bromo-5-methyl-1H-pyrrole-2-carboxylate
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Overview
Description
“Methyl 4-bromo-5-methyl-1H-pyrrole-2-carboxylate” is a useful synthetic intermediate . It is used to synthesize potent melanin-concentrating hormone (MCH-R1) antagonists based on pyrazolopiperazinone .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code1S/C7H8BrNO2/c1-4-5(8)3-6(9-4)7(10)11-2/h3,9H,1-2H3
. The molecular weight is 218.05 . Physical And Chemical Properties Analysis
“this compound” is a solid substance . It should be stored in a dark place, sealed in dry, at room temperature .Scientific Research Applications
Brominated Pyrrole Derivatives
Methyl 4-bromo-5-methyl-1H-pyrrole-2-carboxylate is part of the family of brominated pyrrole derivatives. These derivatives have been studied for various reactions and properties. For instance, Anderson and Lee (1965) explored the preparation and reactions of brominated pyrrole derivatives, demonstrating that the bromine group in these compounds is not easily displaced by nucleophiles, but can be removed by catalytic hydrogenation (Anderson & Lee, 1965).
Synthesis Techniques and Applications
Petrov et al. (2021) discussed the synthesis of ethyl esters of cis-4-(methanesulfonyl)-cis-5-arylprolines, which can convert into ethyl 5-aryl-1H-pyrrole-2-carboxylates under specific conditions. This synthesis technique illustrates the chemical versatility and potential applications in producing various pyrrole derivatives (Petrov, Kalyazin, & Somov, 2021).
Isoxazole Strategy for Synthesis
Galenko et al. (2019) developed a synthesis of methyl 5-aminopyrrole-3-carboxylates from 4-methyleneisoxazol-3-ones. This method demonstrates an innovative approach for creating pyrrole derivatives, highlighting the compound's role in advancing synthetic methodologies (Galenko, Linnik, Khoroshilova, Novikov, & Khlebnikov, 2019).
Relay Catalysis in Synthesis
Galenko et al. (2015) also reported on the use of relay catalysis for synthesizing methyl 4-aminopyrrole-2-carboxylates. This highlights another synthesis method that can be potentially used for the creation of this compound derivatives (Galenko, Tomashenko, Khlebnikov, & Novikov, 2015).
Safety and Hazards
“Methyl 4-bromo-5-methyl-1H-pyrrole-2-carboxylate” is associated with several hazard statements including H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .
Future Directions
Mechanism of Action
Target of Action
Methyl 4-bromo-5-methyl-1H-pyrrole-2-carboxylate is a biochemical reagent that can be used as a biological material or organic compound for life science related research . .
Pharmacokinetics
As a small, relatively nonpolar molecule, it may be reasonably well-absorbed and distributed in the body, but this would need to be confirmed with experimental data .
Result of Action
Given its potential role as a biochemical reagent, it may have diverse effects depending on the context of its use .
Properties
IUPAC Name |
methyl 4-bromo-5-methyl-1H-pyrrole-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrNO2/c1-4-5(8)3-6(9-4)7(10)11-2/h3,9H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEBHESQQSGQNLZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(N1)C(=O)OC)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.05 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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